N-(pyridin-3-ylmethyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(pyridin-3-ylmethyl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C15H11F3N6O/c16-15(17,18)11-3-5-12(6-4-11)24-22-13(21-23-24)14(25)20-9-10-2-1-7-19-8-10/h1-8H,9H2,(H,20,25)
• InChI Key: AGRDCISYWVPKET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C2=NN(N=N2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C15H11F3N6O
• Molecular Weight: 348.28 g/mol

Description

N-(pyridin-3-ylmethyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide, also known as PTZTR, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, such as medicine, agriculture, and material science. PTZTR belongs to the class of tetrazole-based compounds, which are known for their diverse biological and chemical properties.

Scientific Research Applications

Glycine Transporter Inhibition

N-(pyridin-3-ylmethyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide and its derivatives have been explored for their potential as glycine transporter 1 (GlyT1) inhibitors. This research avenue is significant due to GlyT1's role in modulating glycine levels in the central nervous system, which can impact neurological and psychiatric disorders. A study by Yamamoto et al. (2016) identified structurally diverse compounds with potent GlyT1 inhibitory activity, favorable pharmacokinetics, and an ability to increase cerebrospinal fluid glycine concentrations in rats, highlighting the therapeutic potential in central nervous system disorders (Yamamoto et al., 2016).

Antifungal Activity

Research into N-(substituted pyridinyl)-1-methyl(phenyl)-3-trifluoromethyl-1H-pyrazole-4-carboxamide derivatives, closely related to the compound , has shown moderate antifungal activities against several phytopathogenic fungi. Wu et al. (2012) synthesized a series of these derivatives and found that some exhibited more than 50% inhibition activities against Gibberella zeae at 100 µg/mL, surpassing the efficacy of commercial fungicides carboxin and boscalid. This suggests the potential application of these compounds in developing new antifungal agents (Wu et al., 2012).

Polymer Synthesis and Material Science

The compound's structural motifs are also integral to the synthesis of polymers and materials science. Ma et al. (2010) explored the synthesis of a new aromatic diacid monomer containing a pyridine unit for polybenzimidazole preparation. The resulting polybenzimidazole exhibited excellent solubility, good thermal stabilities, and high thermal resistance, indicating its usefulness in creating high-performance materials (Ma et al., 2010).